Cas no 1499675-89-6 (6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1499675-89-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5692905
• PubChem ID: 66451719
• Update Time: 2025-06-20

6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449124
• AKOS015797060
• 6-[(2-methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylicacid
• 1499675-89-6
• 6-[(2-methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 6-[(1,1-dimethyl-2-propyn-1-yl)amino]-
• 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-4-10(2,3)13-8-6-11-5-7(12-8)9(14)15/h1,5-6H,2-3H3,(H,12,13)(H,14,15)
• InChI Key： KUXVVHWWVREKNG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)NC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 415.6±45.0 °C(Predicted)
• pka: 0.55±0.10(Predicted)

Additional information on 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid

Introduction to 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 1499675-89-6)

6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1499675-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its combination of an amino group, a carboxylic acid moiety, and an alkyne substituent, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid consists of a pyrazine core substituted with a 2-methylbut-3-ynyl group at the 6-position and an amino group at the 2-position. The presence of the alkyne functional group introduces a high degree of reactivity, allowing for various chemical modifications that can be exploited in synthetic chemistry. Additionally, the carboxylic acid group provides a site for further functionalization, such as esterification or amidation, which can tailor the compound's properties for specific applications.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. Pyrazines are known to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. Among these derivatives, 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid has shown particular promise in preclinical studies. Research has indicated that this compound may possess inhibitory effects on certain enzymes and receptors involved in metabolic disorders and inflammation.

One of the most compelling aspects of 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid is its potential as a scaffold for drug design. The alkyne moiety can serve as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. These reactions allow for the introduction of diverse substituents at specific positions on the pyrazine ring, enabling the creation of novel analogs with enhanced biological activity.

Recent advancements in computational chemistry have also facilitated the study of 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid. Molecular docking simulations have been employed to predict its interactions with biological targets, providing insights into its potential mechanisms of action. These studies have suggested that the compound may interact with enzymes such as PDE4 (phosphodiesterase 4), which is implicated in various inflammatory diseases. Additionally, its binding affinity to certain receptors has been explored, indicating possible applications in central nervous system disorders.

The synthesis of 6-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, recent methodologies have improved the efficiency of its preparation, making it more accessible for research purposes. For instance, palladium-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of the 2-methylbut-3-ynyl group onto the pyrazine core. These advances have opened up new avenues for exploring its synthetic versatility.

In addition to its pharmaceutical potential, 6-(2-methylbut-3-ynyl)aminopyrazinecarbonylpyridinol has been investigated for its role in materials science. The unique electronic properties of pyrazine derivatives make them suitable candidates for use in organic electronics and optoelectronic devices. Research has demonstrated that certain pyrazines can be incorporated into organic semiconductors, improving their performance in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The future prospects for 6-(2-methylbut-yneamino-pyridinol) are promising, with ongoing studies aimed at elucidating its full biological spectrum and optimizing its synthetic pathways. Collaborative efforts between academic researchers and industry scientists are likely to accelerate the development of new derivatives with enhanced therapeutic efficacy. As our understanding of molecular interactions continues to evolve, compounds like 6-(methyl-butinamino-pyridinol) will play an increasingly important role in addressing complex diseases and advancing technological innovations.